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A Comparative Guide for Researchers in Materials Science

In the relentless pursuit of harder, more durable materials for demanding applications,

transition metal carbides have long been a focus of intensive research. Among these, titanium

carbide (TiC) is a well-established material known for its high hardness and wear resistance.

More recently, scandium carbide (ScC) has emerged as a contender with the potential for even

greater hardness. This guide provides an objective comparison of the hardness of scandium

carbide and titanium carbide, supported by available experimental data, to inform researchers,

scientists, and professionals in materials and drug development.

Quantitative Hardness Comparison
While extensive experimental data is available for the hardness of titanium carbide, similar data

for pure scandium carbide is less common in the literature. However, studies on scandium-

titanium carbide composites provide strong evidence of scandium carbide's exceptional

hardness. The following table summarizes the key hardness values obtained from experimental

measurements.
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Material Composition Hardness (Vickers)
Approximate
Hardness (GPa)

Titanium Carbide

(TiC)
Bulk Ceramic 2900 - 3200 kg/mm ² 28.4 - 31.4

Titanium Carbide

(TiC)
Bulk Ceramic 2850 - 3390 kg/mm ² 27.9 - 33.2

Carbon-Deficient

Titanium Carbide

(TiC₀․₇)

Polycrystalline
Asymptotic value of

27.1 GPa
27.1

Scandium-Titanium

Carbide
20% ScC in TiC Up to 5000 kg/mm ² Up to 49

Hardness Profile: Analysis of Experimental Findings
Titanium carbide is a hard material, with a Vickers hardness typically ranging from 27 to 33

GPa. The hardness can be influenced by factors such as stoichiometry, grain size, and the

presence of defects. For instance, a study on carbon-deficient titanium carbide (TiC₀․₇)

reported an asymptotic Vickers hardness of 27.1 GPa.

Direct experimental data on the hardness of pure scandium carbide is scarce. However, a

notable study from 1961 by Samsonov et al. investigated the properties of scandium-titanium

carbide solid solutions. Their findings revealed that the addition of scandium carbide to titanium

carbide significantly increases the hardness of the resulting composite material. Specifically,

they reported that specimens of scandium-titanium carbide reached a hardness of up to 5000

kg/mm ², which is approximately 49 GPa. This suggests that scandium carbide itself possesses

a very high intrinsic hardness, likely exceeding that of titanium carbide. The formation of a solid

solution and the smaller atomic radius of scandium compared to titanium are thought to

contribute to this remarkable increase in hardness.

Experimental Protocols for Hardness Measurement
The hardness values presented in this guide are primarily determined using microindentation

techniques, specifically Vickers and Knoop hardness testing. These methods are governed by

standards such as ASTM E384.
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Vickers Hardness Test
The Vickers hardness test is a widely used method for determining the hardness of materials,

especially for very hard substances like ceramics and carbides.

Principle: A diamond indenter, in the shape of a square-based pyramid with a specific angle

between opposite faces, is pressed into the surface of the material with a known load. The

diagonals of the resulting indentation are measured using a microscope, and the Vickers

hardness number (HV) is calculated.

Procedure:

Sample Preparation: The surface of the material to be tested is polished to a smooth, flat

finish to ensure a well-defined indentation.

Load Application: A predetermined test load, typically ranging from a few grams to several

kilograms-force, is applied to the indenter for a specific dwell time.

Indentation Measurement: After the load is removed, the lengths of the two diagonals of the

indentation are measured using a calibrated microscope.

Hardness Calculation: The Vickers hardness is calculated using the formula: HV = (2 * F *

sin(136°/2)) / d² where F is the applied load and d is the average length of the diagonals.

Knoop Hardness Test
The Knoop hardness test is another microindentation method, particularly suitable for brittle

materials and thin coatings as it produces a shallower indentation than the Vickers test.

Principle: This test uses a rhombic-based pyramidal diamond indenter that creates an

elongated diamond-shaped indentation.

Procedure:

Sample Preparation: Similar to the Vickers test, the sample surface must be carefully

prepared to be smooth and flat.

Load Application: A specific load is applied to the indenter for a set duration.
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Indentation Measurement: After load removal, the length of the longer diagonal of the

indentation is measured.

Hardness Calculation: The Knoop hardness number (HK) is calculated based on the applied

load and the measured length of the long diagonal.

Visualizing the Hardness Comparison
The following diagram illustrates the logical relationship in the hardness comparison between

titanium carbide and the scandium-titanium carbide composite, highlighting the significant

increase in hardness with the addition of scandium carbide.

Titanium Carbide (TiC)
~27-33 GPa

Scandium-Titanium Carbide
(20% ScC in TiC)

Up to 49 GPa

+ Scandium Carbide

Pure Scandium Carbide (ScC)
(Hardness inferred to be very high)

Contributes to
high hardness
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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